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Executive Summary

Diglycolic acid (DGA), a dicarboxylic acid, is primarily known as the principal toxic metabolite
of diethylene glycol (DEG), a compound with widespread industrial applications. The
environmental presence of DGA can arise from the degradation of DEG and other industrial
chemicals, such as morpholine. This technical guide provides a comprehensive overview of the
current scientific understanding of the environmental fate and ecotoxicological impact of
diglycolic acid. Due to a notable lack of extensive experimental data in the public domain, this
guide also incorporates information on related compounds and predictive insights to address
existing data gaps.

Environmental Fate

The environmental fate of a chemical substance describes its transport and transformation in
the environment. Key parameters include biodegradability, soil sorption and mobility, and
potential for bioaccumulation.

Biodegradation

There is a significant lack of direct experimental data on the ready or inherent biodegradability
of diglycolic acid following standardized OECD guidelines. However, its role as an
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intermediate in the biodegradation of other compounds provides indirect evidence of its
susceptibility to microbial degradation.

Certain bacterial species are capable of utilizing pathways that involve diglycolic acid. For
instance, the bacterium Halobacillus blutaparonensis has been shown to degrade morpholine
via a metabolic pathway that proceeds through the formation of diglycolic acid, which is then
further metabolized.[1][2] The final end product of this degradation pathway is ammonia, which
can be utilized by the isolate.[1][2] This suggests that under specific environmental conditions
with adapted microbial communities, diglycolic acid can be mineralized.

Table 1: Biodegradation Information for Diglycolic Acid

Parameter Result Method Source
Intermediate in the Laboratory study on

Biodegradability biodegradation of Halobacillus [11[2]
morpholine. blutaparonensis.

Ready

Biodegradability No data available

(OECD 301)

Inherent

Biodegradability No data available

(OECD 302)

Soil Sorption and Mobility

No experimental data for the soil sorption coefficient (Kd) or the organic carbon-normalized
sorption coefficient (Koc) of diglycolic acid were found in the reviewed literature. These values
are critical for predicting the mobility of a substance in soil and its potential to leach into
groundwater.

Diglycolic acid is highly soluble in water.[3] Generally, compounds with high water solubility
and low octanol-water partition coefficients (log Kow) tend to have low sorption to soil and are
therefore more mobile. The estimated log Kow for diglycolic acid is -0.7, indicating its
hydrophilic nature.[4] Based on these properties, it can be inferred that diglycolic acid is likely
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to be mobile in soil and has the potential to leach into groundwater. However, without
experimental Koc values, this remains a qualitative assessment.

Table 2: Physicochemical Properties Relevant to Soil Mobility

Parameter Value Source
Water Solubility Readily water-soluble [3]
log Kow (estimated) -0.7 [4]

Soil Sorption Coefficient (Koc) No data available

Bioaccumulation

The potential for a substance to bioaccumulate in organisms is often estimated using its
octanol-water partition coefficient (log Kow). With an estimated log Kow of -0.7, diglycolic acid
is considered to have a very low potential for bioaccumulation in aquatic or terrestrial
organisms.[4]

Ecotoxicological Impact

Ecotoxicology assesses the harmful effects of chemical substances on biological organisms
and ecosystems.

Aquatic Toxicity

Limited experimental data is available for the aquatic toxicity of diglycolic acid. A Material
Safety Data Sheet (MSDS) reports a 48-hour LC50 value for the bluegill sunfish (Lepomis
macrochirus).[5] No data were found for other key aquatic indicator species such as Daphnia
magna (invertebrate) or freshwater algae.

Table 3: Aquatic Ecotoxicity Data for Diglycolic Acid
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. . Value Exposure
Species Endpoint . Method Source
(mglL) Time
Lepomis
macrochirus -
] LC50 105 48 hours Not specified [5]
(Bluegill
sunfish)
Daphnia No data
EC50 _ 48 hours OECD 202
magna available
Freshwater No data
EC50 _ 72 hours OECD 201
Algae available

Terrestrial Toxicity

No experimental data on the toxicity of diglycolic acid to terrestrial organisms, such as
earthworms or soil microorganisms, were identified.

Mechanism of Toxicity

The primary toxicological concern with diglycolic acid stems from its role as the key
metabolite responsible for the kidney toxicity observed in diethylene glycol (DEG) poisoning.[6]

[7]

The mechanism of DGA-induced nephrotoxicity involves its active transport into the proximal
tubule cells of the kidney by sodium-dependent dicarboxylate transporters (NaDCs), particularly
NaDC-1.[8][9] This leads to an accumulation of DGA within these cells.[8] Once inside the cells,
DGA is believed to exert its toxic effects through mitochondrial dysfunction.[7][10][11] It can
inhibit mitochondrial respiration and chelate intracellular calcium, leading to a depletion of
cellular ATP and ultimately, necrotic cell death.[6][10][11]

Experimental Protocols and Methodologies

Detailed experimental protocols for the environmental fate and ecotoxicity of diglycolic acid
are not readily available in the public literature. However, standardized testing procedures,
such as those established by the Organisation for Economic Co-operation and Development
(OECD), would be applicable.
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Biodegradability Testing

Ready Biodegradability (OECD 301): A variety of methods under this guideline (e.g., 301B -
CO:z Evolution Test, 301D - Closed Bottle Test) could be used to assess the ready
biodegradability of diglycolic acid in an aerobic agueous medium. These tests typically run
for 28 days.

Inherent Biodegradability (OECD 302): If a substance is not readily biodegradable, tests for
inherent biodegradability (e.g., OECD 302B - Zahn-Wellens/EMPA Test) can determine if it
has the potential to biodegrade under favorable conditions.

Soil Sorption/Desorption

Batch Equilibrium Method (OECD 106): This guideline describes the methodology to
determine the soil sorption coefficient (Kd) and the organic carbon-normalized sorption
coefficient (Koc) of a chemical. This involves equilibrating a solution of the chemical with a
soil sample and measuring the concentration in the aqueous phase.

Ecotoxicity Testing

Acute Immobilisation Test with Daphnia sp. (OECD 202): This 48-hour test determines the
concentration of a substance that causes immaobilization in 50% of the tested Daphnia
magna population (EC50).

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This 72-hour test
measures the effect of a substance on the growth of algae, determining the EC50 for growth
inhibition.

Earthworm, Acute Toxicity Test (OECD 207): This 14-day test evaluates the acute toxicity of
a substance to earthworms in artificial soil, determining the LC50.

Analytical Methods

The determination of diglycolic acid in environmental matrices typically requires sophisticated

analytical techniques due to its polar nature and low volatility.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a common method for the
analysis of DGA in biological samples. For environmental samples, derivatization is often
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necessary to increase the volatility of the analyte for GC analysis.

 Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique is well-
suited for the analysis of polar, non-volatile compounds like DGA in complex matrices. A
method for the analysis of DGA in food packaging and related materials using LC-MS/MS
has been developed, which involves a methanol/water extraction and cleanup using weak
anion exchange solid-phase extraction. This approach could likely be adapted for
environmental soil and water samples.

Experimental Workflow for LC-MS/MS Analysis of Diglycolic Acid in Soil:
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Caption: Generalized workflow for the analysis of diglycolic acid in soil samples using LC-
MS/MS.

Signaling Pathways and Logical Relationships
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Caption: Simplified bacterial degradation pathway of morpholine involving diglycolic acid.

Mechanism of Diglycolic Acid Induced Nephrotoxicity:
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Caption: Logical diagram of the mechanism of diglycolic acid-induced kidney cell toxicity.
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Data Gaps and Future Research

This review highlights significant data gaps in the understanding of the environmental fate and
impact of diglycolic acid. The lack of experimental data on its biodegradability, soil sorption,
and toxicity to a range of relevant aquatic and terrestrial organisms prevents a comprehensive
environmental risk assessment.

Future research should prioritize:

o Standardized Biodegradability Studies: Conducting ready (OECD 301) and inherent (OECD
302) biodegradability tests to quantify the persistence of diglycolic acid in aquatic
environments.

o Soil Sorption and Mobility Studies: Determining the Koc of diglycolic acid in various soll
types according to OECD 106 to accurately model its mobility and potential for groundwater
contamination.

o Comprehensive Ecotoxicity Testing: Performing acute and chronic toxicity tests on standard
indicator species, including Daphnia magna (OECD 202), algae (OECD 201), and
earthworms (OECD 207), to establish reliable ecotoxicological endpoints.

o Development of Validated Analytical Methods: Establishing and validating robust analytical

methods for the quantification of diglycolic acid in various environmental matrices, including

water, soil, and sediment.

Conclusion

Diglycolic acid, as the toxic metabolite of diethylene glycol, warrants careful consideration
regarding its environmental fate and impact. While its hydrophilic nature suggests low
bioaccumulation potential, its high water solubility indicates a potential for mobility in the
environment. The existing data on its biodegradability is limited but suggests it can be
degraded by specific microorganisms. The primary toxicological concern is its mechanism of
action in kidney cells, which is relatively well-understood. However, the significant lack of
standardized environmental fate and ecotoxicity data makes a thorough environmental risk

assessment challenging. The generation of such data through standardized testing protocols is

essential for a more complete understanding of the environmental profile of diglycolic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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